Cas no 52429-55-7 (2-(3-ethylpiperidin-4-yl)acetic Acid;hydrochloride)

2-(3-ethylpiperidin-4-yl)acetic Acid;hydrochloride structure
52429-55-7 structure
Product Name:2-(3-ethylpiperidin-4-yl)acetic Acid;hydrochloride
CAS No:52429-55-7
MF:C9H18ClNO2
MW:207.69772195816
CID:936889
PubChem ID:54602401
Update Time:2025-04-19

2-(3-ethylpiperidin-4-yl)acetic Acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-(3-ethylpiperidin-4-yl)acetic acid,hydrochloride
    • 2-(3-ethylpiperidin-4-yl)acetic Acid
    • hydrochloride
    • NSC15134
    • NSC-15134
    • 52429-55-7
    • DTXSID80713343
    • (3-Ethylpiperidin-4-yl)acetic acid--hydrogen chloride (1/1)
    • 2-(3-ethylpiperidin-4-yl)acetic Acid;hydrochloride
    • Inchi: 1S/C9H17NO2.ClH/c1-2-7-6-10-4-3-8(7)5-9(11)12;/h7-8,10H,2-6H2,1H3,(H,11,12);1H
    • InChI Key: CKVLWGMLJLJEEW-UHFFFAOYSA-N
    • SMILES: Cl.OC(CC1CCNCC1CC)=O

Computed Properties

  • Exact Mass: 171.12601
  • Monoisotopic Mass: 207.1026065g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 159
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.3Ų

Experimental Properties

  • PSA: 49.33
  • LogP: 2.22760
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